Cas no 1485879-49-9 (3-(Chloromethyl)-2,5-dimethylheptane)

• Product Name: 3-(Chloromethyl)-2,5-dimethylheptane
• CAS No: 1485879-49-9
• MF: C₁₀H₂₁Cl
• MW: 176.726742506027
• CID: 5282360
• Update Time: 2025-06-26

3-(Chloromethyl)-2,5-dimethylheptane Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-2,5-dimethylheptane
• Heptane, 3-(chloromethyl)-2,5-dimethyl-
• 3-(Chloromethyl)-2,5-dimethylheptane

• Inchi： 1S/C10H21Cl/c1-5-9(4)6-10(7-11)8(2)3/h8-10H,5-7H2,1-4H3
• InChI Key： UZDNCUDQQYNLGP-UHFFFAOYSA-N
• SMILES： ClCC(C(C)C)CC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 88.9
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on 3-(Chloromethyl)-2,5-dimethylheptane

Comprehensive Overview of 3-(Chloromethyl)-2,5-dimethylheptane (CAS 1485879-49-9): Properties, Applications, and Industry Insights

3-(Chloromethyl)-2,5-dimethylheptane (CAS 1485879-49-9) is a specialized organic compound with a unique molecular structure, featuring a chloromethyl group attached to a branched heptane chain. This compound has garnered attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Its chemical stability and reactivity make it a valuable building block for researchers and industrial chemists alike.

The growing demand for high-purity specialty chemicals has placed compounds like 3-(Chloromethyl)-2,5-dimethylheptane in the spotlight. With the rise of green chemistry initiatives, manufacturers are increasingly optimizing synthesis routes to minimize environmental impact while maintaining cost-effectiveness. Recent studies highlight its potential in catalysis and polymer modification, aligning with trends toward sustainable industrial processes.

From a molecular perspective, the compound's branched alkane structure contributes to its lipophilic character, making it suitable for formulations requiring controlled solubility. Analytical techniques such as GC-MS and NMR spectroscopy are typically employed for quality verification, addressing the industry's focus on batch-to-batch consistency. Regulatory-compliant storage recommendations emphasize protection from moisture and oxidation to preserve its chemical integrity.

Innovative applications of CAS 1485879-49-9 extend to electronic materials, where its derivatives demonstrate promise as dielectric additives. This aligns with global searches for advanced material solutions in semiconductor manufacturing. Furthermore, its role in flavor and fragrance chemistry has been explored, particularly for synthesizing terpene-like compounds with customized olfactory profiles.

Supply chain dynamics for this compound reflect broader trends in the fine chemicals market, where just-in-time production and custom synthesis services are becoming standard. Quality certifications like ISO 9001 and REACH compliance are frequently queried by procurement specialists, underscoring the importance of regulatory documentation in B2B transactions.

Future research directions may investigate biocatalytic production methods of 3-(Chloromethyl)-2,5-dimethylheptane to meet bio-based chemical demands. Patent analysis reveals growing IP activity around its derivatives, particularly in drug delivery systems and functional coatings. These developments position CAS 1485879-49-9 as a compound of continuing relevance in multiple high-tech sectors.